Cas no 2172218-01-6 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidine-3-carboxylic acid
• CAS No: 2172218-01-6
• MF: C₂₄H₂₄N₂O₆
• MW: 436.457166671753
• CID: 6463543
• PubChem ID: 165549845
• Update Time: 2025-10-29

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidine-3-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]azetidine-3-carboxylic acid
• EN300-1487596
• 2172218-01-6

• Inchi： 1S/C24H24N2O6/c27-22(26-9-14(10-26)23(28)29)20-11-31-13-21(20)25-24(30)32-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,14,19-21H,9-13H2,(H,25,30)(H,28,29)
• InChI Key： LBFHEJUKWDCHAZ-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)C(N1CC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 436.16343649g/mol
• Monoisotopic Mass: 436.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidine-3-carboxylic acid

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidine-3-carboxylic acid

The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidine-3-carboxylic acid with CAS No. 2172218-01-6 is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an azetidine ring, and a carboxylic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in modulating the chemical reactivity and stability of the molecule.

Recent studies have highlighted the potential of this compound in drug delivery systems and as a precursor for bioactive molecules. Its unique structure allows for versatile functionalization, making it a valuable building block in medicinal chemistry. Researchers have explored its applications in the development of targeted drug delivery systems, where the Fmoc group can be selectively removed under specific conditions to release bioactive agents.

The synthesis of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidine-3-carboxylic acid involves a multi-step process that combines advanced organic synthesis techniques, including ring-closing metathesis and peptide coupling reactions. The use of azetidine as a four-membered ring provides unique steric and electronic properties, which are advantageous in designing molecules with specific biological activities.

In terms of pharmacological properties, this compound has shown promise in preclinical studies as a potential inhibitor of certain enzymes involved in metabolic pathways. Its ability to interact with biological targets makes it a candidate for further investigation in therapeutic applications. Moreover, the oxolane (tetrahydrofuran) ring contributes to the molecule's stability and solubility, enhancing its suitability for in vivo studies.

From an analytical standpoint, the compound has been characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have confirmed its structural integrity and purity, which are critical for its use in research and development settings.

Looking ahead, the development of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylazetidine-3-carboxylic acid represents a significant step forward in the design of complex molecules with tailored functionalities. Its versatility and potential applications across multiple disciplines underscore its importance in contemporary chemical research.